2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine
• InChI: InChI=1S/C15H17FN4O/c1-21-14-10-17-15(18-11-14)20-8-6-19(7-9-20)13-4-2-12(16)3-5-13/h2-5,10-11H,6-9H2,1H3
• InChI Key: UJPMCCOAZZHJIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C15H17FN4O
• Molecular Weight: 288.32 g/mol
• CAS No.: 2640961-64-2

Description

The compound “2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine” is a complex organic molecule that contains a pyrimidine ring, a piperazine ring, and a phenyl ring. The presence of these functional groups suggests that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the piperazine ring, and the attachment of the phenyl ring. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine, piperazine, and phenyl rings suggests that this compound could have a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the pyrimidine, piperazine, and phenyl rings suggests that this compound could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure. These properties could be determined through experimental testing.

Scientific Research Applications

2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine has a variety of applications in scientific research. It has been used in the study of protein-protein interactions, as well as in the study of enzyme inhibition. It has also been studied for its potential to be used as a drug target, as well as its potential to be used as a tool in drug design.

Mechanism of Action

Target of Action

The primary target of the compound “2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine” is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It has been demonstrated that this compound is a novel inhibitor of ENTs, showing more selectivity towards ENT2 than ENT1 . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating a non-competitive inhibition .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis and regulation of adenosine function . .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the inhibition of ENTs, leading to a reduction in uridine uptake . This could potentially affect nucleotide synthesis and the regulation of adenosine function .

Advantages and Limitations for Lab Experiments

2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine has several advantages for use in laboratory experiments. It is a small molecule, which makes it easier to manipulate and study. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to its use in laboratory experiments. It has a short half-life, which can make it difficult to study its effects over a long period of time. In addition, it is a relatively new compound, and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

The potential applications of 2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine are still being explored. Further research is needed to better understand its biochemical and physiological effects, as well as its potential to be used as a drug target. In addition, further research is needed to explore its potential to be used in drug design. Finally, further research is needed to explore the potential for using this compound in other applications, such as in the study of protein-protein interactions.

Synthesis Methods

2-[4-(4-fluorophenyl)piperazin-1-yl]-5-methoxypyrimidine is synthesized through a process called the Biginelli reaction. This reaction involves the condensation of an aldehyde, an acid, and an urea. The reaction is catalyzed by an acid and yields the desired product, this compound. The Biginelli reaction can be used to synthesize a variety of compounds, including this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and the conditions under which it is used. It’s important to handle all chemical compounds with care and to follow appropriate safety protocols.